Cas no 25394-57-4 (Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z))

Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z) structure

25394-57-4 structure

Product Name:Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z)

CAS No:25394-57-4

MF:C₁₄H₂₃NO

MW:221.338524103165

CID:258610

PubChem ID:5353001

Update Time:2025-04-19

Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z) Chemical and Physical Properties

Names and Identifiers

- 2,6,8-Decatrienamide,N-(2-methylpropyl)-, (2E,6Z,8E)-
- Spilanthol
- SPILANTHOL(P)
- (2E,6Z,8E)-N-Isobutyl-2,6,8-decatrienamid
- (2E,6Z,8E)-N-Isobutyl-2,6,8-decatrienamide
- (2E,6Z,8E)-N-Isobutyl-2,6,8-décatriénamide
- N-Isobutyldeca-trans-2-cis-6-trans-8-trienamide
- N-Isobutyl-2(E),6(Z),8(E)-decatrienamide
- UNII-4W9L3S4856
- (2E,6Z,8E)-N-Isobutyl-2,6,8-decatrienamide #
- 2,6,8-Decatrienamide, N-(2-methylpropyl)-, (2E,6Z,8E)-
- HY-126383
- N-ISOBUTYL-2,6,8-DECATRIENAMIDE
- Affinin
- SCHEMBL120348
- (E,E,Z)-N-(2-Methylpropyl)-2,6,8-decatrienamide
- (2E,6Z,8E)-N-Isobutyldeca-2,6,8-trienamide
- (2E, 6E, 8E)
- FEMA NO. 4668
- DTXSID90893963
- N-ISOBUTYLDECA-TRANS-2,CIS-6,TRANS-8-TRIENAMIDE
- 4W9L3S4856
- (2E,6Z,8E)-N-(2-methyl-propyl)-deca-2,6,8-trienoic acid amide
- AFFININ [MI]
- CHEMBL2287714
- (2E,6Z,8E)-N-(2-methylpropyl)deca-2,6,8-trienamide
- 2E,6Z,8E-Decatrienoic acid N-isobutylamide
- SCHEMBL8505352
- AT33712
- (2e,6z,8e)-deca-2,6,8-trienoic acid isobutylamide
- Spilanthol A mixture of (2E, 6Z, 8E) >80% (2E, 6E, 8E) and (2E, 6Z, 8Z)
- (2E, 6Z, 8E)-N-(2-methylpropyl)deca-2, 6, 8-trienamide
- 25394-57-4
- Spilanthol A mixture of (2E, 6Z, 8E) >80%
- CS-0103229
- (E,Z,E)-N-(2-Methylpropyl)-2,6,8-decatrienamide
- 2,6,8-DECATRIENAMIDE, N-ISOBUTYL-, (E,E,Z)-
- Q7577248
- 2,6,8-Decatrienamide, N-(2-methylpropyl)-, (E,E,Z)-
- Deca-2E,6Z,8E-trienoic acid isobutylamide
- Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z)
- Inchi： 1S/C14H23NO/c1-4-5-6-7-8-9-10-11-14(16)15-12-13(2)3/h4-7,10-11,13H,8-9,12H2,1-3H3,(H,15,16)/b5-4+,7-6-,11-10+
- InChI Key： BXOCHUWSGYYSFW-HVWOQQCMSA-N
- SMILES： O=C(/C=C/CC/C=C\C=C\C)NCC(C)C

Computed Properties

Exact Mass: 221.17809
Monoisotopic Mass: 221.177964357g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 7
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 3
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 29.1Å²

Experimental Properties

Density: 0.9±0.1 g/cm3
Melting Point: 23°
Boiling Point: bp0.2 141°; bp0.3-0.5 160-165°
Flash Point: 234.0±10.9 °C
Refractive Index: nD25 1.5134
Solubility: Chloroform (Slightly), Methanol (Slightly)
PSA: 29.1
Vapor Pressure: 0.0±0.9 mmHg at 25°C

Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z) Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Amber Vial, -86°C Freezer, Under inert atmosphere

Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	S681850-1mg	Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z)	25394-57-4		1mg	$ 249.00	2023-09-06
TRC	S681850-10mg	Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z)	25394-57-4		10mg	$ 1946.00	2023-09-06
SHENG KE LU SI SHENG WU JI SHU	sc-474036A-1mg	Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z),	25394-57-4		1mg	￥2181.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-474036-2.5mg	Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z),	25394-57-4		2.5mg	￥5265.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-474036B-10mg	Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z),	25394-57-4		10mg	￥18050.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-474036C-25mg	Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z),	25394-57-4		25mg	￥52647.00	2023-09-05
ChromaDex Standards	ASB-00019300-005-5mg	SPILANTHOL	25394-57-4	%	5mg	$176.00	2023-10-25
ChromaDex Standards	ASB-00019300-010-10mg	SPILANTHOL	25394-57-4	%	10mg	$270.00	2023-10-25
ChromaDex Standards	ASB-00019300-025-25mg	SPILANTHOL	25394-57-4	%	25mg	$541.00	2023-10-25
ChromaDex Standards	ASB-00019300-100-100mg	SPILANTHOL	25394-57-4	%	100mg	$1576.00	2023-10-25